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Compound of Interest

Compound Name: 1,5-Dimethylcyclopentene

Cat. No.: B093963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 1,5-Dimethylcyclopentene, a valuable building block in organic synthesis. The

information is presented to support research and development activities where this compound

is utilized.

Core Physical and Chemical Data
1,5-Dimethylcyclopentene is a cyclic alkene with the molecular formula C₇H₁₂.[1][2] Its

structure and properties make it a useful intermediate in the synthesis of more complex

molecules.[2]

Summary of Physical Properties
The following table summarizes the key quantitative physical data for 1,5-
Dimethylcyclopentene.
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Property Value Source(s)

Molecular Formula C₇H₁₂ [1][2]

Molecular Weight 96.17 g/mol [1][3]

CAS Number 16491-15-9 [1]

Melting Point -118°C [1][2][4][5]

Boiling Point
102°C - 102.05°C (at 760

mmHg)
[1][2][4]

Density 0.775 - 0.801 g/cm³ [1][2][4]

Refractive Index 1.4304 - 1.447 [1][2][4]

Vapor Pressure 39.6 mmHg at 25°C [2][4]

Critical Temperature 292°C [5]

Critical Pressure 32.8 atm [5]

Spectral Information
Spectral data is crucial for the identification and characterization of 1,5-
Dimethylcyclopentene.

Infrared (IR) Spectrum: The IR spectrum of 1,5-Dimethylcyclopentene is available and can

be used for fingerprint identification.[6][7] The spectrum will show characteristic peaks for C-

H stretching and bending vibrations.[8]

Mass Spectrometry (MS): Mass spectral data is available, providing information about the

compound's molecular weight and fragmentation patterns under electron ionization.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While a specific spectrum for 1,5-
Dimethylcyclopentene was not found, data for the isomeric 1,2-Dimethylcyclopentene is

available, which can provide comparative insights into the chemical shifts and coupling

constants for similar cyclopentene ring systems.[10]

Experimental Protocols
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A common synthetic route to produce substituted cyclopentenes is through the acid-catalyzed

dehydration of the corresponding cyclopentanol. The following is a representative protocol for

the synthesis of 1,5-Dimethylcyclopentene from 1,2-Dimethylcyclopentanol, adapted from

established procedures for similar alcohol dehydrations.

Synthesis of 1,5-Dimethylcyclopentene via Dehydration
of 1,2-Dimethylcyclopentanol
This procedure describes the E1 elimination reaction to form 1,5-Dimethylcyclopentene from

its corresponding alcohol precursor.

Materials:

1,2-Dimethylcyclopentanol

Concentrated phosphoric acid (H₃PO₄) or sulfuric acid (H₂SO₄)

Boiling chips

5% Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Distillation apparatus

Separatory funnel

Round-bottom flask

Heating mantle

Procedure:

Reaction Setup: In a round-bottom flask, combine 1,2-Dimethylcyclopentanol and a few

boiling chips. Slowly add a catalytic amount of concentrated phosphoric acid (approximately

1.5 mL for every 5 mL of alcohol). Swirl the flask to ensure thorough mixing.[8]
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Distillation: Assemble a simple or fractional distillation apparatus with the round-bottom flask.

[11] Heat the mixture gently using a heating mantle to a temperature that allows for the

distillation of the alkene products as they are formed. The boiling point of 1,5-
Dimethylcyclopentene is approximately 102°C.[5] Continue the distillation until no more

product is collected, being careful not to distill to dryness.[8][11]

Washing: Transfer the collected distillate to a separatory funnel. Add an equal volume of 5%

sodium bicarbonate solution to neutralize any co-distilled acid.[8] Stopper the funnel and

shake gently, venting frequently to release any pressure from CO₂ evolution. Allow the layers

to separate, then drain and discard the lower aqueous layer.

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a small amount of

anhydrous magnesium sulfate or sodium sulfate to remove any residual water.[8][11] Swirl

the flask and let it stand for 10-15 minutes.

Final Purification: If necessary, a final distillation of the dried product can be performed to

obtain highly purified 1,5-Dimethylcyclopentene.

Characterization:

The identity and purity of the synthesized 1,5-Dimethylcyclopentene can be confirmed using

Gas Chromatography (GC) and Infrared (IR) Spectroscopy.[11]

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 1,5-Dimethylcyclopentene
from 1,2-Dimethylcyclopentanol.

1,2-Dimethylcyclopentanol
+ H₃PO₄ (catalyst)

Heating &
Distillation

E1 Elimination Washing with
5% NaHCO₃

Crude Product Drying with
Anhydrous MgSO₄

Neutralized Product Purified
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Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,5-Dimethylcyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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